Cas no 80448-02-8 (Phenol, 4-(phenylseleno)-)

Phenol, 4-(phenylseleno)- structure
Phenol, 4-(phenylseleno)- structure
Product name:Phenol, 4-(phenylseleno)-
CAS No:80448-02-8
MF:C12H10OSe
MW:249.1672
CID:705601
PubChem ID:12916744

Phenol, 4-(phenylseleno)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(phenylseleno)-
    • 4-phenylselanylphenol
    • 80448-02-8
    • DTXSID90512900
    • 4-(Phenylselanyl)phenol
    • Inchi: InChI=1S/C12H10OSe/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,13H
    • InChI Key: ONFKRSFCIOLKPJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)[Se]C2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 249.98969g/mol
  • Monoisotopic Mass: 249.98969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

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